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Compound of Interest

Compound Name: Exatecan Intermediate 7

Cat. No.: B12092213 Get Quote

An In-Depth Technical Guide to Exatecan
Intermediate 7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Exatecan Intermediate 7, a key precursor in the manufacturing of the potent

topoisomerase I inhibitor, Exatecan. This document is intended to serve as a valuable resource

for researchers and professionals involved in the development and synthesis of novel anti-

cancer therapeutics.

Chemical Structure and Properties
Exatecan Intermediate 7, identified by the CAS number 182182-32-7, is chemically known as

N-[3-fluoro-7-(hydroxyimino)-4-methyl-8-oxo-5,6,7,8-tetrahydronaphthalen-1-yl]acetamide.[1][2]

Its molecular formula is C13H13FN2O3.[3][4]

Below is a summary of its key chemical and physical properties:
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Property Value Reference

CAS Number 182182-32-7 [5][6]

IUPAC Name

N-[3-fluoro-7-(hydroxyimino)-4-

methyl-8-oxo-5,6,7,8-

tetrahydronaphthalen-1-

yl]acetamide

[1][2]

Molecular Formula C13H13FN2O3 [3][4]

Molecular Weight 264.25 g/mol [4]

Role in Exatecan Synthesis
Exatecan Intermediate 7 is a crucial building block in the total synthesis of Exatecan. The

synthesis of Exatecan is a multi-step process, and the formation of this intermediate is a key

step in constructing the core structure of the final active pharmaceutical ingredient.

The following diagram illustrates a logical workflow for the synthesis of Exatecan, highlighting

the position of Intermediate 7.
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Starting Materials

Formation of Tetralone Ring

Introduction of Nitrogen Functionalities

Formation of
Exatecan Intermediate 7

(Oxime Formation)

Reduction and Cyclization

Final Assembly of
Exatecan Core

Exatecan
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Drug-Target Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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